Cas no 56666-76-3 (3-(2-methylbutan-2-yl)oxolane-2,5-dione)

• Product Name: 3-(2-methylbutan-2-yl)oxolane-2,5-dione
• CAS No: 56666-76-3
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 2186313
• PubChem ID: 567164
• Update Time: 2025-06-08

3-(2-methylbutan-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-Dimethylpropyl)tetrahydro-2,5-furandione
• 3-(2-methylbutan-2-yl)oxolane-2,5-dione

• Inchi： 1S/C9H14O3/c1-4-9(2,3)6-5-7(10)12-8(6)11/h6H,4-5H2,1-3H3
• InChI Key： LTRNXIUJQOCKLN-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C(C)(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-(2-methylbutan-2-yl)oxolane-2,5-dione

Professional Introduction to 3-(2-methylbutan-2-yl)oxolane-2,5-dione (CAS No. 56666-76-3)

3-(2-methylbutan-2-yl)oxolane-2,5-dione is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique chemical structure and versatile applications. This heterocyclic diketone has garnered attention due to its potential in various biochemical pathways and its role as a key intermediate in the synthesis of complex molecules. The compound's molecular formula, C₉H₁₄O₃, underscores its complexity and the diverse functional groups it possesses, making it a subject of intense study in medicinal chemistry.

The CAS number 56666-76-3 provides a unique identifier for this compound, facilitating precise referencing in scientific literature and industrial applications. The presence of both oxolane and diketone moieties in its structure imparts unique reactivity, enabling it to participate in a wide range of chemical transformations. These properties make 3-(2-methylbutan-2-yl)oxolane-2,5-dione a valuable building block for the development of novel therapeutic agents.

Recent advancements in the field of organic synthesis have highlighted the utility of this compound in constructing more complex scaffolds. Researchers have leveraged its reactivity to develop innovative synthetic routes that are more efficient and sustainable. For instance, the use of transition-metal-catalyzed reactions has enabled the introduction of diverse functional groups at specific positions within the molecule, expanding its synthetic potential.

In the realm of drug discovery, 3-(2-methylbutan-2-yl)oxolane-2,5-dione has been explored as a precursor for various bioactive molecules. Its structural features are reminiscent of natural products known for their pharmacological properties, suggesting that derivatives of this compound could exhibit similar therapeutic effects. Specifically, studies have focused on its potential role in modulating enzyme activity and interacting with biological targets relevant to diseases such as cancer and inflammation.

The pharmaceutical industry has shown particular interest in this compound due to its ability to serve as a scaffold for drug design. By modifying specific atoms or functional groups within its structure, chemists can generate libraries of compounds with tailored properties. This approach is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for further development.

From a biochemical perspective, 3-(2-methylbutan-2-yl)oxolane-2,5-dione has been investigated for its interactions with enzymes and cellular pathways. Preliminary studies suggest that it may influence the activity of key metabolic enzymes, potentially leading to new therapeutic strategies. Additionally, its ability to cross cell membranes makes it an attractive candidate for drug delivery systems designed to target specific tissues or organs.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern techniques such as flow chemistry have been employed to streamline these processes, reducing reaction times and improving scalability. These advancements are crucial for translating laboratory discoveries into viable pharmaceuticals.

Environmental considerations have also driven research into greener synthetic methods for 3-(2-methylbutan-2-yl)oxolane-2,5-dione. The development of catalytic processes that minimize waste and energy consumption aligns with global efforts to promote sustainable chemistry. Such innovations not only enhance efficiency but also reduce the environmental footprint of pharmaceutical manufacturing.

The future prospects for this compound are promising, with ongoing research exploring new applications in areas such as agriculture and material science. Its unique properties make it suitable for developing novel agrochemicals or advanced polymers with enhanced functionality. As our understanding of its potential expands, so too will its role in addressing complex scientific challenges.

In conclusion, 3-(2-methylbutan-2-yl)oxolane-2,5-dione (CAS No. 56666-76-3) is a multifaceted compound with significant implications across multiple disciplines. Its structural complexity and reactivity make it a valuable tool in synthetic chemistry and drug discovery. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.